![molecular formula C11H13N3O B2980703 1-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine CAS No. 91331-85-0](/img/structure/B2980703.png)
1-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
Overview
Description
The compound “1-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine” is likely a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . The methoxyphenyl group attached to the pyrazole ring could potentially influence the compound’s reactivity and biological activity.
Chemical Reactions Analysis
The chemical reactivity of “this compound” would depend on its exact structure and the conditions under which it is reacted. Pyrazole derivatives can undergo a variety of reactions, including nucleophilic substitutions and electrophilic additions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would need to be determined experimentally. These could include its melting point, boiling point, solubility in various solvents, and stability under various conditions .Scientific Research Applications
Synthesis and Chemical Interactions
1-(2-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine is involved in various synthesis processes and chemical reactions. For example, it's used in the direct reductive amination of aldehydes and ketones, a process vital for the synthesis of biologically active molecules and intermediates in pharmaceuticals and fine chemicals. The compound's derivatives have also been noted for their potential in forming secondary amines through interactions with other chemical agents (Bawa, Ahmad, & Kumar, 2009).
Biological Activity
The derivatives of this compound have been studied for their biological activities. Some derivatives have shown to exhibit significant toxicity against bacteria, indicating potential antibacterial properties. Specifically, derivatives with chlorine substituents and methoxy groups have shown higher levels of toxicity against certain bacteria (Uma et al., 2017).
Structural and Crystallographic Studies
Structural analyses and crystallographic studies of this compound derivatives have provided insights into their molecular configurations and properties. X-ray structure analysis has been used to present detailed views of the compounds, revealing intricate details like tautomeric forms and intermolecular hydrogen bonds. Such studies are crucial for understanding the compound's chemical behavior and potential applications in various fields (Wang et al., 2013).
Anticancer and Anti-inflammatory Properties
Certain pyrazolo[1,5-a]pyrimidine derivatives, synthesized from this compound, have been studied for their anti-inflammatory and anti-cancer activities. These studies are crucial for drug development and understanding the compound's role in therapeutic applications (Kaping et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2-methoxyphenyl)-5-methylpyrazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-8-7-11(12)14(13-8)9-5-3-4-6-10(9)15-2/h3-7H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMLVDNWEONXTIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=CC=CC=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601326295 | |
Record name | 2-(2-methoxyphenyl)-5-methylpyrazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601326295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
24.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24811256 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
91331-85-0 | |
Record name | 2-(2-methoxyphenyl)-5-methylpyrazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601326295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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